Cas no 1344973-66-5 ((1R)-1-(3-methylcyclohexyl)ethan-1-amine)

• Product Name: (1R)-1-(3-methylcyclohexyl)ethan-1-amine
• CAS No: 1344973-66-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD20400914
• CID: 5564626
• PubChem ID: 78998562
• Update Time: 2025-07-02

(1R)-1-(3-methylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-methylcyclohexyl)ethan-1-amine
• AKOS017508516
• 1344973-66-5
• EN300-2973698

• MDL： MFCD20400914
• Inchi： 1S/C9H19N/c1-7-4-3-5-9(6-7)8(2)10/h7-9H,3-6,10H2,1-2H3/t7?,8-,9?/m1/s1
• InChI Key： DJOVWJMYDZPCSB-QJAFJHJLSA-N
• SMILES： N[C@H](C)C1CCCC(C)C1

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1R)-1-(3-methylcyclohexyl)ethan-1-amine

Compound Introduction: (1R)-1-(3-methylcyclohexyl)ethan-1-amine and CAS No. 1344973-66-5

(1R)-1-(3-methylcyclohexyl)ethan-1-amine, identified by its CAS number 1344973-66-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative features a cyclohexyl backbone substituted with a methyl group at the 3-position, combined with an ethylamine moiety at the 1-position. The presence of the (1R) configuration indicates a specific stereochemical arrangement, which is crucial for its potential biological activity and interactions with biological targets.

The compound’s structural framework suggests its utility in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. The cyclohexyl group provides a rigid, three-dimensional structure that can influence binding affinity and selectivity, while the methyl substitution may modulate metabolic stability and pharmacokinetic properties. The amine functionality serves as a versatile handle for further chemical modifications, enabling the construction of more intricate scaffolds.

In recent years, there has been growing interest in chiral amines due to their role in asymmetric synthesis and their prevalence as key pharmacophores in biologically active compounds. The stereochemistry of (1R)-1-(3-methylcyclohexyl)ethan-1-amine is particularly noteworthy, as it aligns with the increasing demand for enantiomerically pure compounds in drug discovery. Advances in catalytic asymmetric methods have made it possible to access such stereocenters with high enantioselectivity, which is essential for optimizing drug-like properties.

Current research in this domain highlights the compound’s potential applications in medicinal chemistry. For instance, derivatives of this amine have been explored as intermediates in the synthesis of protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. The cyclohexyl moiety’s ability to mimic natural amino acid structures makes it an attractive scaffold for designing molecules that interact with enzymes or receptors with high specificity.

The pharmacological profile of (1R)-1-(3-methylcyclohexyl)ethan-1-amine has been investigated through computational modeling and experimental studies. These efforts aim to elucidate its binding interactions with biological targets, such as enzymes or receptors, which are pivotal for understanding its potential therapeutic effects. Preliminary data suggest that this compound exhibits promising affinities for certain protein targets, making it a valuable candidate for further pharmacological exploration.

Moreover, the compound’s synthetic accessibility has been a focus of recent studies. Researchers have developed efficient routes to produce (1R)-1-(3-methylcyclohexyl)ethan-1-amine using transition metal-catalyzed reactions and biocatalytic methods. These advancements not only facilitate its use in academic research but also hold promise for scaling up production for industrial applications. The ability to synthesize this compound in high yields and purity is crucial for downstream applications, including preclinical testing and clinical trials.

The versatility of (1R)-1-(3-methylcyclohexyl)ethan-1-amine extends beyond pharmaceutical applications. It has been utilized as a building block in materials science, where its chiral properties contribute to the development of novel polymers and liquid crystals with unique optical or electronic characteristics. This interdisciplinary approach underscores the broad utility of such compounds in addressing challenges across multiple scientific domains.

Future directions in the study of this compound include exploring its role in drug discovery through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, researchers can gain insights into how different functional groups influence biological activity. Such investigations are essential for optimizing lead compounds into viable drug candidates.

Additionally, there is increasing interest in green chemistry principles, which emphasize sustainable synthetic methods and minimal environmental impact. The development of eco-friendly processes for synthesizing (1R)-1-(3-methylcyclohexyl)ethan-1-amine aligns with these goals, ensuring that future research adheres to both scientific rigor and environmental responsibility.

In conclusion, (1R)-1-(3-methylcyclohexyl)ethan-1-amine (CAS No. 1344973-66-5) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for developing new drugs and materials. As research continues to uncover its potential applications, this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry and related fields.